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Compound of Interest

Compound Name: 2-Chloro-4-nitropyrimidin-5-amine

CAS No.: 618397-67-4

Cat. No.: B1588104 Get Quote

CAS: 618397-67-4 | Formula: C₄H₃ClN₄O₂ | M.W.: 174.55 g/mol [1]

Part 1: Executive Summary & Chemical Identity
2-Chloro-4-nitropyrimidin-5-amine is a specialized heterocyclic building block used primarily

in the synthesis of purine analogs and pteridine-based kinase inhibitors. Unlike its more

common isomer (2-chloro-5-nitro-4-aminopyrimidine), this scaffold presents a unique

substitution pattern (5-amino, 4-nitro) that alters the electronic bias of the pyrimidine ring,

directing nucleophilic attack specifically to the C2 position while reserving the C4/C5 region for

subsequent imidazole ring closure.
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Property Data Application Note

Appearance Yellow to Orange Solid

Color intensity correlates with

nitro/amine conjugation;

darkening indicates oxidation.

Solubility DMSO, DMF, MeOH (warm)
Poor solubility in non-polar

solvents (Hexane, Et₂O).

Melting Point >200°C (Decomposes)

Critical: Do not rely on MP for

purity; compound may

deflagrate near decomposition

point.

Stability Moisture/Light Sensitive
Hydrolysis of C2-Cl releases

HCl; store under Argon.

Reactivity
Electrophilic (C2), Reducible

(C4)

C2-Cl is activated for SₙAr; C4-

NO₂ is a reduction target.

Part 2: Hazard Identification & Toxicology (GHS)
Note: While specific toxicological data for this isomer is limited, it must be handled according to

the high-hazard profile of the chloronitropyrimidine class.

Core Hazards
Acute Toxicity (Oral/Inhalation): Category 4. Pyrimidine antimetabolites can interfere with

DNA synthesis.

Skin/Eye Corrosion: Category 1B/2. The hydrolysis product (HCl) and the parent compound

cause severe irritation.

Sensitization: High potential. Nitro-aromatics are known haptens that can induce allergic

contact dermatitis.

Energetic Instability: The combination of a nitro group and an amino group on a strained ring

creates a "push-pull" electronic system. Avoid friction, shock, or heating >150°C.
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Self-Validating Safety Logic
The "Yellow Stain" Rule: If you see yellow staining on gloves or hood surfaces, containment

has failed. The nitro-amine chromophore is a visual indicator of contamination.

The Hydrolysis Check: If the container emits white fumes (HCl) upon opening, the C2-

chloride has degraded. The material is compromised and unsafe for precise stoichiometry.

Part 3: Strategic Handling & Engineering Controls
Storage Protocol

Atmosphere: Store strictly under inert gas (Argon/Nitrogen).

Temperature: +2°C to +8°C. (Avoid freezing if DMSO stock, as freeze-thaw cycles promote

precipitation/degradation).

Container: Amber glass with PTFE-lined cap. Parafilm is insufficient; use electrical tape or

shrink bands for long-term storage.

Operational Workflow: Inert Weighing
Due to the hygroscopic nature of the C2-chloride, weighing should be performed to minimize

atmospheric exposure.
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Figure 1: Inert handling workflow to prevent hydrolytic degradation of the C2-chloride.

Part 4: Reactivity & Synthetic Utility
Mechanism of Action
This molecule serves as a "linchpin" scaffold. The C2-chloride is the primary electrophile.

Unlike 2,4-dichloropyrimidines where regioselectivity is a battle between C2 and C4, the 5-
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amino group in this molecule donates electron density, slightly deactivating the ring, while the

4-nitro group strongly activates the C2 position via induction and resonance.

Key Transformation: SₙAr displacement at C2, followed by Nitro reduction to yield a 4,5-

diaminopyrimidine (the immediate precursor to purines).

Experimental Protocol: C2-Selective Amination (SₙAr)
Goal: Synthesize a 2-amino-substituted-4-nitro-5-aminopyrimidine.

Reagents:

Substrate: 2-Chloro-4-nitropyrimidin-5-amine (1.0 eq)

Nucleophile: Primary/Secondary Amine (1.1 eq)

Base: DIPEA (2.0 eq) or K₂CO₃ (anhydrous)

Solvent: THF (0.1 M) or DMF (if solubility is poor)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and cool under Argon.

Dissolution: Dissolve the pyrimidine substrate in anhydrous THF. The solution should be

clear yellow/orange.

Addition: Add DIPEA, followed by the dropwise addition of the amine nucleophile at 0°C.

Why 0°C? Although C2 is activated, the 4-nitro group makes the system prone to side

reactions (e.g., ring opening) if heated with strong nucleophiles. Control the exotherm.

Monitoring: Warm to Room Temperature (RT). Monitor via TLC (50% EtOAc/Hex). Product

usually is more polar and brightly colored (deep orange/red).

Workup: Dilute with EtOAc, wash with water x3 (to remove DMF/DIPEA salts). Dry over

Na₂SO₄.[2]
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Purification: Flash chromatography. Note: Avoid amino-silica unless necessary; standard

silica is usually sufficient.

Synthetic Pathway Visualization[3]
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Figure 2: Synthetic route from 2-Chloro-4-nitropyrimidin-5-amine to 2-substituted purines.
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Part 5: Emergency Protocols & Waste Management
Spill Cleanup (Solid)

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Double nitrile gloves, N95 or P100 respirator (dust hazard), safety goggles.

Neutralization: Do not use water initially (generates HCl). Cover with sand or vermiculite.

Collection: Use a spark-proof scoop. Place in a sealed hazardous waste container labeled

"Toxic - Organic Solid".

Decontamination: Wash surface with 10% sodium bicarbonate solution (neutralizes acid

residues) followed by soap and water.

Fire Fighting
Media: CO₂, Dry Chemical, or Foam.

Warning: Burning produces toxic fumes of NOx, HCl, and CO. Firefighters must wear SCBA.

Explosion Risk: If large quantities (>100g) are involved, treat as a potential explosion hazard

due to the nitro group. Evacuate to a safe distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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